Cas no 2171909-00-3 (2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171909-00-3
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 6317941
• PubChem ID: 165737382
• Update Time: 2025-07-10

2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598211
• 2171909-00-3

• Inchi： 1S/C13H22N4/c1-9(11-4-5-11)17-13(8-10-2-3-10)12(6-7-14)15-16-17/h9-11H,2-8,14H2,1H3
• InChI Key： ZQVVVXLCUKOPQQ-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)CC1CC1)C(C)C1CC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171909-00-3)

The compound 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171909-00-3) is a structurally unique molecule featuring a 1,2,3-triazole core substituted with cyclopropyl groups. This configuration imparts significant potential for applications in pharmaceutical research, agrochemical development, and material science. The presence of both cyclopropylmethyl and 1-cyclopropylethyl moieties enhances its steric and electronic properties, making it a subject of growing interest in drug discovery pipelines.

Recent trends in organic chemistry highlight the demand for novel heterocyclic compounds, particularly those with triazole scaffolds, due to their bioisosteric properties and metabolic stability. Researchers are actively investigating CAS No. 2171909-00-3 for its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with the industry's focus on targeted therapies. Its structural complexity also positions it as a candidate for catalysis and ligand design in asymmetric synthesis.

From a synthetic chemistry perspective, the preparation of 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves multi-step protocols, including click chemistry for triazole formation and cyclopropanation reactions. These methods are frequently searched in academic databases, reflecting their relevance to green chemistry initiatives. The compound’s logP and hydrogen-bonding capacity further make it a valuable case study for ADME (Absorption, Distribution, Metabolism, Excretion) modeling in preclinical research.

In the context of sustainability, the cyclopropyl groups in CAS No. 2171909-00-3 contribute to its resistance to oxidative degradation, a feature increasingly sought after in biostable materials. This aligns with global R&D priorities for environmentally persistent yet non-toxic compounds. Additionally, computational studies suggest its utility in molecular docking simulations, addressing frequent queries about structure-activity relationships (SAR) in drug design forums.

Analytical characterization of this compound typically employs NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, techniques commonly discussed in open-access journals. Its crystalline stability and solubility profile are also critical parameters for formulation scientists, tying into broader discussions about drug delivery systems.

As the scientific community explores fragment-based drug discovery, 2-1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine serves as a promising scaffold due to its balanced molecular weight and polar surface area. These attributes are frequently queried in cheminformatics platforms, underscoring its interdisciplinary appeal. Future directions may include derivatization studies to optimize its pharmacokinetic properties for CNS permeability or topical applications.